Cas no 1287777-24-5 (3-TPPE)

• Product name: 3-TPPE
• CAS No: 1287777-24-5
• MF: C₄₆H₃₂N₄
• MW: 640.773090362549
• CID: 4566584
• PubChem ID: 101799693

3-TPPE Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2-tetra-(3-pyridylphenyl)ethylene
• 1,1,2,2-Tetrakis(4-(pyridin-3-yl)phenyl)ethene
• YSZC034
• tetra-(3-pyridylphenyl)ethylene
• Tetrakis[4-(3-pyridyl)phenyl]ethene
• 3-TPPE
• BS-47091
• 3-(4-{1,2,2-tris[4-(pyridin-3-yl)phenyl]ethenyl}phenyl)pyridine
• 1287777-24-5
• F72636
• CS-0110320
• 3-[4-[1,2,2-tris(4-pyridin-3-ylphenyl)ethenyl]phenyl]pyridine

• Inchi： 1S/C46H32N4/c1-5-41(29-47-25-1)33-9-17-37(18-10-33)45(38-19-11-34(12-20-38)42-6-2-26-48-30-42)46(39-21-13-35(14-22-39)43-7-3-27-49-31-43)40-23-15-36(16-24-40)44-8-4-28-50-32-44/h1-32H
• InChI Key： NTTBJLYHXDDNQR-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)C1C=CC(=CC=1)/C(/C1C=CC(C2C=NC=CC=2)=CC=1)=C(\C1C=CC(C2C=NC=CC=2)=CC=1)/C1C=CC(C2C=NC=CC=2)=CC=1

Computed Properties

• Exact Mass: 640.26269704g/mol
• Monoisotopic Mass: 640.26269704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 50
• Rotatable Bond Count: 8
• Complexity: 876
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6
• XLogP3: 10.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes